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Compound of Interest

Compound Name: (Benzyloxy)methanol

Cat. No.: B085359 Get Quote

An In-depth Technical Guide to (Benzyloxy)methanol and its Synonyms

This technical guide provides a comprehensive overview of (benzyloxy)methanol, also widely

known as benzylhemiformal. It is intended for researchers, scientists, and professionals in drug

development and cosmetic science who require detailed information on the nomenclature,

properties, synthesis, and applications of this compound. This document collates chemical

data, outlines its primary mechanism of action as a preservative, and presents this information

in a structured format for clarity and ease of use.

Nomenclature and Identification
(Benzyloxy)methanol is an organic compound that is systematically named

phenylmethoxymethanol.[1][2] It is recognized by several synonyms across various chemical

databases and commercial suppliers. The most common of these is benzylhemiformal, which

alludes to its structure as a hemiacetal formed from benzyl alcohol and formaldehyde.

A comprehensive list of its identifiers and synonyms is provided below for cross-referencing in

literature and databases.
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Identifier Type Value

IUPAC Name phenylmethoxymethanol[1][2]

CAS Name (benzyloxy)methanol[2]

CAS Number 14548-60-8[1][3][4][5]

EC Number 238-588-8[1][2][3]

PubChem CID 84520[1][2]

UNII XDK482748R[1]

Molecular Formula C₈H₁₀O₂[1][3][4][6]

SMILES C1=CC=C(C=C1)COCO[1][2]

InChIKey PETXWIMJICIQTQ-UHFFFAOYSA-N[1][7]

Common Synonyms

Benzylhemiformal, Benzyl hemiformal,

Phenylmethoxymethanol,

(Phenylmethoxy)methanol, Methanol,

(phenylmethoxy)-[1][3][4][5][8]

Chemical and Physical Properties
(Benzyloxy)methanol is a clear liquid with a mild aromatic odor.[2][7] Its physicochemical

properties are summarized in the table below. These properties are critical for its application as

a solvent and preservative in various formulations.
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Property Value Source(s)

Molecular Weight 138.16 g/mol [1][3][4][7]

Density 1.095 g/cm³ [3][4][9]

Boiling Point 161.7 °C at 760 mmHg [3][4][8]

Flash Point 49.5 °C [2][3][4]

Vapor Pressure 1.55 mmHg at 25 °C [4]

Water Solubility
Moderately soluble (4 g/100

mL for benzyl alcohol)
[10]

logP (o/w) 1.191 (estimated) [8]

Synthesis and Chemical Reactions
(Benzyloxy)methanol is synthesized from the reaction of benzyl alcohol with formaldehyde.[4]

This reaction is a classic example of hemiacetal formation, where an alcohol adds to the

carbonyl group of an aldehyde.

Synthesis Pathway
The formation of (benzyloxy)methanol involves the nucleophilic attack of the hydroxyl group

of benzyl alcohol on the electrophilic carbonyl carbon of formaldehyde. This reaction is typically

reversible.
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Benzyl Alcohol
(C₆H₅CH₂OH)

+

Formaldehyde
(HCHO)

(Benzyloxy)methanol
(Benzylhemiformal)

 Hemiacetal Formation 

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Benzylhemiformal
((Benzyloxy)methanol)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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